BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number for hydrazine sulfate for laboratory
use.

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Hydrazine sulfate

Cat. No.: B3026440

An In-Depth Technical Guide to Hydrazine Sulfate for Laboratory Applications

Introduction

Hydrazine sulfate, identified by the CAS number 10034-93-2, is a salt formed from the
reaction of hydrazine with sulfuric acid.[1][2] It presents as a white, crystalline, or powdered
solid and is favored in many laboratory settings over its parent compound, hydrazine, due to its
non-volatile nature and greater resistance to atmospheric oxidation during storage.[1] This
guide provides a comprehensive overview of hydrazine sulfate, detailing its chemical and
physical properties, key laboratory applications with detailed protocols, and essential safety
and handling procedures for researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties

Hydrazine sulfate is an ionic compound with the chemical formula [N2Hs]*[HSOa4]~.[1] It is
soluble in hot water, sparingly soluble in cold water, and insoluble in alcohol.[3] Its key
physicochemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 10034-93-2 [1][41[5]

Molecular Formula HeN204S [5]

Molecular Weight 130.12 g/mol [11[2][5]

Appearance Colorless crystals or white (2]
powder

Melting Point 254 °C (decomposes) [2]

Density 1.37 g/cm3

Solubility in Water 30g/Lat20°C [1]

pH 1.3 (0.2 M aqueous solution) [6]

Core Laboratory Applications

Hydrazine sulfate's utility in the laboratory is primarily derived from its properties as a powerful
reducing agent and a versatile building block in organic synthesis.

Reducing Agent in Analytical Chemistry

Hydrazine sulfate is a reliable reducing agent used in various analytical procedures, including
the gravimetric estimation of metals like nickel and cobalt, and in the analysis of minerals and
slags.[6] A principal application is in titrimetric analysis, where its reducing power is harnessed
for quantitative determination.

Protocol: lodometric Titration to Assay Hydrazine Sulfate

This protocol describes a self-validating method for determining the purity of a hydrazine
sulfate sample through back-titration with a standardized sodium thiosulfate solution.[7] The
principle lies in the oxidation of hydrazine sulfate by a known excess of iodine, followed by the
titration of the unreacted iodine.

Step-by-Step Methodology:
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Standard Solution Preparation: Accurately weigh approximately 1 gram of hydrazine
sulfate, dissolve it in deionized water in a 500 mL volumetric flask, and dilute to the mark.

Reaction Setup: Pipette 50.0 mL of the prepared hydrazine sulfate solution into a flask. Add
1 gram of sodium bicarbonate to buffer the solution, which is crucial for ensuring the reaction
goes to completion without side reactions.

Oxidation: Add precisely 50.0 mL of a standardized 0.1 N iodine volumetric solution. The
iodine will oxidize the hydrazine sulfate.

Back-Titration: Titrate the excess (unreacted) iodine with a standardized 0.1 N sodium
thiosulfate volumetric solution.

Endpoint Detection: As the solution turns pale yellow, add 3 mL of starch indicator solution.
The solution will turn a deep blue-black. Continue the titration until the blue color disappears,
marking the endpoint.

Calculation: One milliliter of 0.1 N iodine is equivalent to 0.003253 g of (NH2)2:H2S0a.[7]

Synthesis of 3,5-Dimethylpyrazole

Condensation & Cyclization
N2HeSOa d
CsHsO2 |

Products

3,5-Dimethylpyrazole CsHsN2 Naz2S04, H20

| Byproducts

| Hydrazine Sulfate

Acetylacetone

Base e.g., Na2COs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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